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Introduction: Unveiling a Unique Fluorinated
Dinitrile

Octafluoroadiponitrile, a perfluorinated derivative of adiponitrile, stands as a compound of
significant interest in advanced materials science and synthetic chemistry.[1] Its formal
designation under the International Union of Pure and Applied Chemistry (IUPAC)
nomenclature is 2,2,3,3,4,4,5,5-octafluorohexanedinitrile.[1][2] This compound is distinguished
by a six-carbon chain where all hydrogen atoms on the four central carbons have been
substituted by fluorine atoms, while retaining the terminal nitrile (-CN) groups.[1] This high

degree of fluorination imparts a unique electrochemical profile and exceptional chemical and
thermal stability, setting it apart from its non-fluorinated counterpart, adiponitrile.[1][2]

Registered under CAS Number 376-53-4, octafluoroadiponitrile possesses the molecular
formula CeFsN2 and a molecular weight of 252.065 g/mol .[2][3] The strategic placement of
eight fluorine atoms on the internal carbon atoms of a hexanedinitrile structure results in a
molecule with distinct physicochemical properties and a wide range of potential applications.[2]
This guide aims to provide researchers, scientists, and drug development professionals with an
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in-depth understanding of octafluoroadiponitrile, covering its synthesis, properties,
applications, and safety considerations.

Molecular Structure and Physicochemical
Properties: The Impact of Fluorination

The molecular structure of octafluoroadiponitrile consists of a linear six-carbon backbone
with two terminal nitrile groups.[2] The internal carbon atoms (positions 2, 3, 4, and 5) are each
bonded to two fluorine atoms, resulting in a highly electronegative core.[1] This structural
arrangement significantly influences its physical and chemical properties when compared to

adiponitrile.

Comparative Physicochemical Data
Property Octafluoroadiponitrile Adiponitrile
Molecular Formula CeFsN:2 CeHsN:2
Molecular Weight 252.065 g/mol [2][3] 108.14 g/mol [2]
Boiling Point 132.3°C at 760 mmHg[1][2][3] 295°C at 760 Torr[1]
Density 1.594 g/cm3[1][2][3] 0.9676 g/cm? at 20°C[1]
Flash Point 33.8°C[1][2][3] 163°C[1]

The replacement of hydrogen with highly electronegative fluorine atoms leads to several key
property differences:

 Increased Chemical Stability: The strength of the carbon-fluorine bonds contributes to the
enhanced thermal and chemical stability of the molecule.[1]

o Altered Intermolecular Forces: Despite its higher molecular weight, octafluoroadiponitrile
has a significantly lower boiling point than adiponitrile.[1] This is a characteristic of
perfluorinated compounds and is attributed to weaker intermolecular interactions.|[1]

o Reduced Nucleophilicity: The strong electron-withdrawing effect of the fluorine atoms
decreases the nucleophilicity of the nitrile groups.[1]
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Synthesis Methodologies: Pathways to a
Perfluorinated Intermediate

The synthesis of octafluoroadiponitrile can be achieved through several documented
methods, each with its own set of advantages and considerations.

Direct Fluorination of Adiponitrile

One approach involves the direct fluorination of adiponitrile. This method utilizes potent
fluorinating agents under carefully controlled conditions to systematically replace the hydrogen
atoms with fluorine.

Experimental Workflow: Direct Fluorination
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Caption: A generalized workflow for the synthesis of octafluoroadiponitrile via direct

fluorination.

Gas Phase Addition Reactions

A more sophisticated method involves gas-phase reactions. This process typically starts with
the reaction of perfluoroolefins with carbonyl fluoride to produce acyl fluorides. These
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intermediates are then converted to perfluorinated nitriles through subsequent amination
processes.[2]

Applications in Advanced Materials and
Technologies

The unique properties of octafluoroadiponitrile make it a valuable compound in various high-
technology sectors.

 Lithium-lon Battery Electrolytes: Research has highlighted its potential as a component in
electrolytes for lithium-ion batteries.[2] Its high electrochemical stability, wide liquid range,
and excellent conductivity could contribute to the development of safer, higher-performance
batteries.[2]

» Refrigerants: With a low boiling point, high thermal stability, and non-flammability,
octafluoroadiponitrile is being investigated as a potential environmentally friendly
refrigerant with a low global warming potential (GWP).[2]

o High-Performance Lubricants: Its low viscosity and excellent thermal stability make it a
candidate for lubricants designed to withstand extreme operating conditions found in high-
performance machinery.[2]

 Intermediate in Chemical Synthesis: It serves as a crucial intermediate in the synthesis of
various other fluorinated compounds.[2]

o Polymer Chemistry: The fluorinated structure of octafluoroadiponitrile makes it an

attractive monomer or additive for the development of novel polymers with enhanced thermal

stability and chemical resistance.[1][2] Research on fluorinated polyesters has shown

significantly better retention of mechanical properties after high-temperature aging compared

to their hydrocarbon analogs, a benefit that could potentially be conferred by incorporating
octafluoroadiponitrile into polymer structures.[1]

Safety, Handling, and Toxicology

Octafluoroadiponitrile is classified as a toxic and irritant compound.[2][4] It is crucial for
researchers and laboratory personnel to adhere to strict safety protocols when handling this
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chemical.

Hazard Identification and Precautionary Measures

o Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[4] It is also reported to be a
poison by inhalation and moderately toxic by ingestion.[5][6]

e Irritation: Causes skin irritation and serious eye irritation.[4] It may also cause respiratory
irritation.[4]

o Flammability: It has a flash point of 33.8°C.[2][3]

Recommended Handling Procedures

» Ventilation: Use only outdoors or in a well-ventilated area.[4][5]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[4][5]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,
or smoke when using this product.[4]

e First Aid:

o In case of inhalation: Remove the person to fresh air and keep them comfortable for
breathing.[4][7]

o In case of skin contact: Wash with plenty of soap and water.[4][7]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[4][7]

o If swallowed: Immediately call a poison center or doctor.[4]
» Storage: Store in a well-ventilated place and keep the container tightly closed.[7]

o Decomposition: When heated to decomposition, it emits toxic fumes of fluorine, cyanide, and
nitrogen oxides.[5][6]
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Logical Flow of Safety Protocols
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Caption: A hierarchical approach to safely handling octafluoroadiponitrile in a laboratory
setting.

Conclusion: A Versatile Building Block for Future
Innovations

Octafluoroadiponitrile, or 2,2,3,3,4,4,5,5-octafluorohexanedinitrile, is a highly functionalized
molecule with a unique combination of properties derived from its perfluorinated structure. Its
exceptional stability and distinct reactivity make it a valuable intermediate and a key
component in the development of advanced materials. While its handling requires strict
adherence to safety protocols due to its toxicity and irritant nature, the potential applications in
energy storage, materials science, and specialty chemicals are substantial. Further research
into its synthetic routes and a more comprehensive characterization of its toxicological and
environmental impact will undoubtedly pave the way for its broader use in cutting-edge
technologies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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